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Compound of Interest

Compound Name: 84-B10

Cat. No.: B10855142

Get Quote

Refining the Inquiry: "84-B10" as the KEYNOTE-B10 Clinical Trial

Initial research indicates that "84-B10" does not refer to a specific therapeutic agent but rather

to the KEYNOTE-B10 clinical trial. This Phase IV study investigated the efficacy and safety of a

combination therapy for patients with recurrent or metastatic head and neck squamous cell

carcinoma (R/M HNSCC). The trial focused on the first-line treatment of this patient population

with a regimen of pembrolizumab in combination with carboplatin and paclitaxel.[1][2][3]

These application notes provide a detailed overview of the dosage and administration protocols

for the therapeutic agents used in the KEYNOTE-B10 trial, intended for researchers, scientists,

and professionals in drug development.

Therapeutic Agents
The KEYNOTE-B10 trial protocol involves the administration of three drugs:

Pembrolizumab: A humanized monoclonal antibody that acts as a PD-1 inhibitor, a type of

immunotherapy.

Carboplatin: A platinum-based chemotherapy agent.
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Paclitaxel: A taxane-based chemotherapy agent.

Dosage and Administration
The following table summarizes the dosage and administration schedule for each drug as

investigated in the KEYNOTE-B10 trial.

Drug Dosage Administration Cycle Schedule

Pembrolizumab 200 mg

Intravenous (IV)

infusion over 30

minutes

Every 3 weeks

Carboplatin
Area Under the Curve

(AUC) 5

Intravenous (IV)

infusion

Every 3 weeks for up

to 6 cycles

Paclitaxel 175 mg/m²
Intravenous (IV)

infusion

Every 3 weeks for up

to 6 cycles

Note: The administration of carboplatin and paclitaxel was typically limited to a maximum of six

cycles, while pembrolizumab could be continued for up to 35 cycles or until disease

progression or unacceptable toxicity.

Experimental Protocols
Patient Eligibility
The KEYNOTE-B10 study enrolled adult patients with histologically or cytologically confirmed

R/M HNSCC who had not received prior systemic therapy for their recurrent or metastatic

disease.[2] Key inclusion criteria included measurable disease according to RECIST v1.1 and

an Eastern Cooperative Oncology Group (ECOG) performance status of 0 or 1.[2]

Treatment Protocol Workflow
The following diagram illustrates the general workflow for patient treatment within the

KEYNOTE-B10 trial.
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Caption: Workflow of the KEYNOTE-B10 treatment protocol.

Efficacy and Safety Evaluation
The primary outcome of the KEYNOTE-B10 trial was the objective response rate (ORR).[1]

Secondary outcomes included duration of response (DoR), progression-free survival (PFS),

and overall survival (OS).[1] Safety and tolerability were also monitored throughout the study.

The combination therapy demonstrated an objective response rate of 42%.[1]

Signaling Pathway
The mechanism of action for the combination therapy involves two distinct pathways:
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Chemotherapy (Carboplatin and Paclitaxel): These agents induce cytotoxic effects on rapidly

dividing cancer cells, leading to tumor cell death.

Immunotherapy (Pembrolizumab): Pembrolizumab blocks the interaction between PD-1 on

T-cells and its ligands (PD-L1 and PD-L2) on tumor cells. This action restores the ability of

the immune system to recognize and attack cancer cells.

The following diagram illustrates the synergistic anti-tumor effect.
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Caption: Mechanism of action for the combination therapy.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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